Cas no 1147014-54-7 (2-chloro-4-ethynyl-7H-Pyrrolo[2,3-d]pyrimidine)

• Product Name: 2-chloro-4-ethynyl-7H-Pyrrolo[2,3-d]pyrimidine
• CAS No: 1147014-54-7
• MF: C₈H₄ClN₃
• MW: 177.590459823608
• MDL: MFCD20686878
• CID: 1099779
• PubChem ID: 89193732
• Update Time: 2025-11-01

2-chloro-4-ethynyl-7H-Pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-ethynyl-7H-Pyrrolo[2,3-d]pyrimidine
• DB-355644
• 1147014-54-7
• A1-00647
• SCHEMBL13885563

• MDL： MFCD20686878
• Inchi： 1S/C8H4ClN3/c1-2-6-5-3-4-10-7(5)12-8(9)11-6/h1,3-4H,(H,10,11,12)
• InChI Key： FVTPPKQFMIGOHA-UHFFFAOYSA-N
• SMILES： ClC1=NC(C#C)=C2C=CNC2=N1

Computed Properties

• Exact Mass: 177.0093748g/mol
• Monoisotopic Mass: 177.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 2-chloro-4-ethynyl-7H-Pyrrolo[2,3-d]pyrimidine

Professional Introduction to 2-chloro-4-ethynyl-7H-Pyrrolo[2,3-d]pyrimidine (CAS No. 1147014-54-7)

2-chloro-4-ethynyl-7H-Pyrrolo[2,3-d]pyrimidine, with the CAS number 1147014-54-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyrimidine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of both chloro and ethynyl substituents in its molecular framework imparts unique reactivity and functional properties, making it a valuable scaffold for drug discovery and development.

The pyrrolo[2,3-d]pyrimidine core is a fused bicyclic system consisting of a pyrrole ring and a pyrimidine ring, which is known to exhibit diverse pharmacological activities. These include antiviral, anticancer, anti-inflammatory, and antimicrobial properties. The structural features of this scaffold allow for easy modifications at various positions, enabling the synthesis of a wide array of derivatives with tailored biological activities. Among these modifications, the introduction of a chloro group at the 2-position and an ethynyl group at the 4-position enhances the compound's ability to interact with biological targets, thereby increasing its pharmacological efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of 2-chloro-4-ethynyl-7H-Pyrrolo[2,3-d]pyrimidine as a key intermediate in the synthesis of novel therapeutic agents. Researchers have demonstrated its utility in developing small-molecule inhibitors targeting various disease pathways. For instance, studies have shown that derivatives of this compound can inhibit kinases and other enzymes involved in cancer progression. The ethynyl moiety, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely employed in drug molecule construction.

In the realm of academic research, 2-chloro-4-ethynyl-7H-Pyrrolo[2,3-d]pyrimidine has been investigated for its potential role in addressing emerging infectious diseases. The growing threat of antibiotic-resistant bacteria has spurred the search for novel antimicrobial agents. Pyrrolopyrimidine derivatives have shown promise in this context due to their ability to disrupt essential bacterial processes. The chloro substituent enhances binding affinity to bacterial enzymes, while the ethynyl group facilitates further derivatization to improve solubility and bioavailability. Preliminary studies indicate that certain analogs exhibit potent activity against Gram-negative and Gram-positive pathogens.

The synthesis of 2-chloro-4-ethynyl-7H-Pyrrolo[2,3-d]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro group typically involves halogenation reactions using reagents such as phosphorus oxychloride or thionyl chloride. Subsequent functionalization at the 4-position with an ethynyl group is achieved through palladium-catalyzed coupling reactions with terminal alkynes. These synthetic strategies highlight the compound's importance as a building block in pharmaceutical research.

From a medicinal chemistry perspective, the structural flexibility of 2-chloro-4-ethynyl-7H-Pyrrolo[2,3-d]pyrimidine allows for the exploration of diverse pharmacophores. Researchers have synthesized numerous analogs by modifying other positions within the heterocyclic ring or introducing additional functional groups. Such modifications aim to optimize pharmacokinetic properties, including oral bioavailability, metabolic stability, and target specificity. The compound's ability to serve as a precursor for structure-based drug design underscores its significance in modern medicinal chemistry.

The growing interest in 2-chloro-4-ethynyl-7H-Pyrrolo[2,3-d]pyrimidine is also driven by its potential applications in personalized medicine. By tailoring derivatives to target specific genetic or molecular profiles associated with diseases like cancer or autoimmune disorders, this compound could play a crucial role in developing bespoke therapeutic strategies. Advances in computational chemistry and high-throughput screening techniques have accelerated the discovery process by enabling rapid evaluation of large libraries of pyrrolopyrimidine derivatives.

In conclusion,2-chloro-4-ethynyl-7H-Pyrrolo[2,3-d]pyrimidine (CAS No. 1147014-54-7) represents a promising scaffold for drug discovery with significant potential across multiple therapeutic areas. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics against challenging diseases. As research continues to uncover new applications for this compound,its importance in pharmaceutical innovation is expected to grow further. The combination of synthetic accessibility and biological activity positions it as a cornerstone molecule in contemporary drug development efforts.